3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether

• IUPAC Name: magnesium;1-fluoro-3-methanidyl-2-methylbenzene;chloride
• InChI: InChI=1S/C8H8F.ClH.Mg/c1-6-4-3-5-8(9)7(6)2;;/h3-5H,1H2,2H3;1H;/q-1;;+2/p-1
• InChI Key: LNHGVPBQXUNNRR-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C=CC=C1F)[CH2-].[Mg+2].[Cl-]
• Molecular Formula: C8H8ClFMg
• Molecular Weight: 182.90 g/mol

Description

3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether (3F2MBC) is a commonly used reagent in synthetic organic chemistry. It is a powerful Grignard reagent and is used in the preparation of a wide range of organic compounds. This reagent is particularly useful in the synthesis of compounds that contain a fluorine atom, which can be difficult to introduce into molecules using other methods. In addition, 3F2MBC is a versatile reagent that is useful in a variety of reactions, such as the formation of carbon-carbon bonds and the preparation of aryl halides.

Scientific Research Applications

3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether is widely used in the preparation of organic compounds for use in scientific research. In particular, it is commonly used in the synthesis of fluorinated compounds, which can be difficult to prepare using other methods. 3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether is also often used in the preparation of aryl halides, which are useful in a variety of applications, including the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether is a Grignard reagent, which means that it can react with a variety of compounds to form new compounds. In particular, 3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether can react with aldehydes, ketones, and carboxylic acids to form alcohols, as well as with halides to form aryl halides.
Biochemical and Physiological Effects
3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether is a reagent used in the laboratory and is not intended for use in humans or animals. As such, it is not known to have any biochemical or physiological effects in humans or animals.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether in laboratory experiments is its versatility. It can be used in a variety of reactions and is particularly useful for the synthesis of fluorinated compounds, which can be difficult to prepare using other methods. The main limitation of 3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether is that it is not very stable and should be used fresh.

Future Directions

There are a number of potential future directions for the use of 3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether in laboratory experiments. These include the development of new synthetic methods using 3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether, the development of new catalysts for use with 3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether, and the development of new applications for 3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether, such as the synthesis of pharmaceuticals and agrochemicals. In addition, 3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether could be used in the synthesis of new fluorinated compounds, which could have a variety of applications in the fields of medicine, materials science, and electronics.

Synthesis Methods

3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether is prepared by the reaction of 3-fluoro-2-methylbenzyl chloride with magnesium turnings in anhydrous diethyl ether. The reaction is typically carried out at room temperature and is usually complete after a few hours. The product is a pale yellow solution of 3-Fluoro-2-methylbenzylmagnesium chloride, 0.25M in Diethyl Ether in diethyl ether.